Cas no 930110-99-9 (5-(Fur-2-yl)pyridine-2-carboxylic acid)

• Product Name: 5-(Fur-2-yl)pyridine-2-carboxylic acid
• CAS No: 930110-99-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 1004148
• PubChem ID: 26343608
• Update Time: 2025-07-01

5-(Fur-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Furan-2-yl)picolinic acid
• 5-(2-furyl)pyridine-2-carboxylic acid
• 5-(furan-2-yl)pyridine-2-carboxylic acid
• AKOS013264217
• 5-(Furan-2-yl)picolinicacid
• CS-0316848
• 5-(Fur-2-yl)pyridine-2-carboxylic acid
• SCHEMBL1173724
• DTXSID60649934
• PS-5577
• FT-0733364
• CHEMBL4081666
• 930110-99-9
• DB-079456

• Inchi： 1S/C10H7NO3/c12-10(13)8-4-3-7(6-11-8)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key： LTWJYKGQIACFMN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 374.2°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.587
• PSA: 63.33000
• LogP: 2.03980

Additional information on 5-(Fur-2-yl)pyridine-2-carboxylic acid

5-(Fur-2-yl)pyridine-2-carboxylic acid: A Promising Compound in Biomedical Research

5-(Fur-2-yl)pyridine-2-carboxylic acid, with the chemical identifier CAS No. 930110-99-9, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical science. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular architecture of 5-(Fur-2-yl)pyridine-2-carboxylic acid combines the aromaticity of a pyridine ring with the structural versatility of a furan ring, creating a scaffold that can interact with multiple biological targets. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for further investigation.

The synthesis of 5-(Fur-2-yl)pyridine-2-carboxylic acid involves a series of carefully controlled chemical reactions, including electrophilic substitution and nucleophilic attack, which are critical for achieving the desired stereochemistry and functional group orientation. Researchers have reported that the use of catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of its production. These advancements align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

One of the most notable aspects of 5-(Fur-2-yl)pyridine-2-carboxylic acid is its potential therapeutic applications. Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated its ability to inhibit the activity of key enzymes involved in inflammatory responses. This property makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, preliminary research suggests that 5-(Fur-2-yl)pyridine-2-carboxylic acid may exhibit neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacological profile of 5-(Fur-2-yl)pyridine-2-carboxylic acid is further supported by its interactions with various receptors and ion channels. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound can selectively modulate the activity of G-protein coupled receptors, which are implicated in a wide range of physiological processes. These findings underscore the potential of 5-(Fur-2-yl)pyridine-2-carboxylic acid as a multifunctional therapeutic agent.

Another area of interest is the application of 5-(Fur-2-yl)pyridine-2-carboxylic acid in the development of targeted therapies. Researchers are exploring its ability to selectively bind to specific biomarkers associated with cancer cells, which could enhance the efficacy of chemotherapy while minimizing systemic side effects. This approach aligns with the current trends in precision medicine, where personalized treatment strategies are becoming increasingly prevalent.

The structural flexibility of 5-(Fur-2-yl)pyridine-2-carboxylic acid also makes it an attractive candidate for the design of prodrugs. Prodrug strategies can improve the bioavailability and reduce the toxicity of active compounds, which is particularly important for drugs that require high systemic concentrations to be effective. Recent advancements in computational chemistry have enabled the prediction of optimal prodrug formulations, further enhancing the potential applications of this compound.

From a synthetic perspective, the development of 5-(Fur-2-yl)pyridine-2-carboxylic acid has been influenced by the need for scalable and cost-effective production methods. The use of microwave-assisted synthesis and solid-phase peptide synthesis techniques has been shown to significantly reduce the time and resources required for its preparation. These innovations are crucial for translating laboratory discoveries into commercial products that can be made accessible to patients.

Despite its promising potential, the research on 5-(Fur-2-yl)pyridine-2-carboxylic acid is still in its early stages, and further studies are needed to fully understand its mechanisms of action and therapeutic potential. Ongoing clinical trials are expected to provide more insights into its safety and efficacy, which will be essential for its eventual approval as a therapeutic agent.

In conclusion, 5-(Fur-2-yl)pyridine-2-carboxylic acid represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As the scientific community continues to explore new avenues in drug discovery, compounds like 5-(Fur-2-yl)pyridine-2-carboxylic acid will undoubtedly play a crucial role in advancing the treatment of various diseases.